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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)azetidine

Cat. No.: B1343967

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 3-(3-
Methylphenoxy)azetidine hydrochloride (CAS RN: 1236862-21-7). Adherence to these
protocols is crucial to ensure personnel safety and maintain the integrity of the compound.

Product Information and Safety Data

Chemical Properties:

Property Value Source

3-(3-methylphenoxy)azetidine

Chemical Name hydrochloride [1]
CAS Number 1236862-21-7 [1]
Molecular Formula C10H14CINO [1]
Molecular Weight 199.68 g/mol [1]
Form Solid

Hazard ldentification:
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3-(3-Methylphenoxy)azetidine hydrochloride is classified as a hazardous substance. All
personnel handling this compound must be fully aware of the potential risks.

Hazard Classification Precautionary Statements
Skin Irritation Category 2 H315: Causes skin irritation.[2]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation.[2]

o H302: Harmful if swallowed.[3]

Acute Oral Toxicity Category 4 ]
) o H335: May cause respiratory

Respiratory Tract Irritation Category 3

irritation.[3][4]

Signal Word: Warning[2]
Hazard Pictograms:

laalt text

Experimental Protocols
Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling 3-(3-Methylphenoxy)azetidine
hydrochloride.

o Eye Protection: Wear safety glasses with side shields or goggles.[3] Face shields are
recommended when handling larger quantities.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[2] Gloves
should be inspected prior to use and replaced immediately if contaminated, punctured, or
torn.

» Body Protection: A laboratory coat must be worn at all times.[3] For larger quantities or when
there is a risk of splashing, additional protective clothing may be necessary.
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Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[4]

Handling Protocol

Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Avoid the formation of dust and aerosols.[4]

Avoid contact with skin, eyes, and clothing.[2][5]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3]
Do not eat, drink, or smoke in the laboratory.[6]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Storage Protocol

Proper storage is essential to maintain the stability and integrity of the compound.

Store in a tightly closed container.[2][5]

Keep in a cool, dry, and well-ventilated area.[5]
Some suppliers recommend storage at 2-8°C.[3]
Protect from moisture.[2]

Store away from incompatible materials such as strong oxidizing agents.[6][7]

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[3][8]
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» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[3][4] Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists,
seek medical attention.[2]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[3][8] Remove
contact lenses, if present and easy to do. Continue rinsing.[3] Seek immediate medical
attention.

 |If Swallowed: Do NOT induce vomiting.[5] Rinse mouth with water.[3] Never give anything by
mouth to an unconscious person.[5] Seek immediate medical attention.[3]

Spill and Disposal Protocol
« Spills:

o Evacuate the area and ensure adequate ventilation.[3]

[¢]

Wear appropriate PPE as described in section 2.1.[3]

[e]

Avoid generating dust.[3]

o

For small spills, carefully sweep up the solid material and place it in a suitable, closed
container for disposal.[3][5]

o

Prevent the spill from entering drains.[3][6]
e Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.[9]

o Do not dispose of it with regular laboratory trash.

Visual Workflow

The following diagram illustrates the recommended workflow for handling 3-(3-
Methylphenoxy)azetidine hydrochloride.
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Handling Workflow for 3-(3-Methylphenoxy)azetidine hydrochloride

Preparation

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh Compound Carefully If
(Avoid Dust Generation)

--------- Perform Experimental Procedure

Step 4
Post-Handling

Decontaminate Work Area

Step 5
A

Dispose of Waste Properly

Step 6
A

Return Compound to Storage

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-(3-Methylphenoxy)azetidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1343967?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB13721381.htm
https://www.tcichemicals.com/BE/en/sds/A2451_EU_6N.pdf
http://angenechemical.com/sds/7606-35-1.pdf
http://angenechemical.com/sds/1203685-14-6.pdf
https://environmentclearance.nic.in/DownloadPfdFile.aspx?FileName=YHr+8FPEY9RsjPjvQX0FgOjC8uTAXJRRFZNcQcJUySMvHyUm7QdNftjt1U4ZyiNsONGPNFI7sTP8ijQzCVF5Vi677ZfJ/qDxCUkbc2tEgDoscBnzCDdE7x5hpTIpahboGk/BU4oqmkT1ZCDwm//tKA==&FilePath=93ZZBm8LWEXfg+HAlQix2fE2t8z/pgnoBhDlYdZCxzVPEh4a7F53Cae7tleKGoXIDiA7chYePNgRJpehWx3dLsaLaee8RS5VxBvVdCAnIMg=
https://file.medchemexpress.com/batch_PDF/HY-Y0530/Azetidine-3-carboxylic-acid-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F928345.pdf
https://www.chemicalbook.com/msds/3-phenoxy-azetidinehydrochloride.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/36818
https://www.benchchem.com/product/b1343967#handling-and-storage-of-3-3-methylphenoxy-azetidine-hydrochloride
https://www.benchchem.com/product/b1343967#handling-and-storage-of-3-3-methylphenoxy-azetidine-hydrochloride
https://www.benchchem.com/product/b1343967#handling-and-storage-of-3-3-methylphenoxy-azetidine-hydrochloride
https://www.benchchem.com/product/b1343967#handling-and-storage-of-3-3-methylphenoxy-azetidine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343967?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

